N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H21N3O/c1-5-6-14-10-15(19(4)18-14)16(20)17-13-8-7-11(2)12(3)9-13/h7-10H,5-6H2,1-4H3,(H,17,20)
• InChI Key: ZAQRPDXQGHQEGX-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=CC(=C(C=C2)C)C)C

Description

N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as DCPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCPA is a pyrazole carboxamide derivative that has been synthesized using various methods, including the reaction of 3,4-dimethylphenylhydrazine with 1-methyl-3-propyl-1H-pyrazol-5(4H)-one. In

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is not well understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the growth and development of plants and cancer cells. N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been found to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been found to have various biochemical and physiological effects, including the inhibition of plant growth, the induction of apoptosis in cancer cells, and the modulation of neurotransmitter activity in the brain. N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide for lab experiments is its relatively simple synthesis method, which makes it readily available for research purposes. However, one of the main limitations of N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is its toxicity, which can make it difficult to work with in certain experiments. In addition, the mechanism of action of N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is not well understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, including further investigation of its herbicidal activity and its potential therapeutic applications in cancer and neurological disorders. In addition, future research could focus on elucidating the mechanism of action of N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, which could lead to the development of more targeted and effective therapies. Finally, future research could explore the potential use of N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in combination with other drugs or therapies to enhance its therapeutic effects.

Synthesis Methods

N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can be synthesized using various methods, including the reaction of 3,4-dimethylphenylhydrazine with 1-methyl-3-propyl-1H-pyrazol-5(4H)-one. The reaction is carried out in the presence of a base such as sodium hydroxide, and the resulting product is purified using column chromatography. Other methods of synthesis include the reaction of 3,4-dimethylphenylhydrazine with 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid, and the reaction of 3,4-dimethylphenylhydrazine with 1-methyl-3-propyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been found to have potential applications in various fields of scientific research. One of the most promising applications of N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is in the field of agriculture, where it has been found to have herbicidal activity against various weeds. N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has also been found to have potential applications in the treatment of cancer, Alzheimer's disease, and other neurological disorders. In addition, N-(3,4-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been found to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.